Cas no 1784074-98-1 (2-bromo-5,6,7,8-tetrahydroquinoxaline)

• Product Name: 2-bromo-5,6,7,8-tetrahydroquinoxaline
• CAS No: 1784074-98-1
• CID: 4613953
• PubChem ID: 84048546
• Update Time: 2025-07-17

2-bromo-5,6,7,8-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5,6,7,8-tetrahydroquinoxaline

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-bromo-5,6,7,8-tetrahydroquinoxaline

Comprehensive Overview of 2-Bromo-5,6,7,8-tetrahydroquinoxaline (CAS No. 1784074-98-1)

2-Bromo-5,6,7,8-tetrahydroquinoxaline (CAS No. 1784074-98-1) is a brominated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the tetrahydroquinoxaline family, which is known for its versatile applications in medicinal chemistry. The presence of a bromo substituent at the 2-position enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.

In recent years, the demand for 2-bromo-5,6,7,8-tetrahydroquinoxaline has increased, particularly in the development of novel drug candidates and biologically active molecules. Researchers are exploring its potential in targeting central nervous system (CNS) disorders, given the structural similarity of tetrahydroquinoxaline derivatives to known neuromodulators. Additionally, its role in catalysis and material science is under investigation, aligning with the growing interest in sustainable and efficient chemical processes.

The synthesis of 2-bromo-5,6,7,8-tetrahydroquinoxaline typically involves the bromination of 5,6,7,8-tetrahydroquinoxaline under controlled conditions. This process highlights the importance of regioselective functionalization, a topic frequently searched by chemists optimizing synthetic routes. The compound's molecular weight and solubility properties are also critical for its application in high-throughput screening and combinatorial chemistry.

From an industrial perspective, CAS No. 1784074-98-1 is often discussed in the context of scale-up challenges and process optimization. Companies are investing in green chemistry initiatives to minimize waste and improve yield, addressing the global push for environmentally friendly manufacturing. This aligns with the rising popularity of searches like "sustainable synthesis of brominated compounds" and "eco-friendly heterocyclic intermediates."

In the realm of drug discovery, 2-bromo-5,6,7,8-tetrahydroquinoxaline serves as a precursor for kinase inhibitors and GPCR modulators. Its pharmacophore features are being studied in relation to neurodegenerative diseases and cancer therapeutics, topics that dominate academic and industry discussions. The compound's SAR (structure-activity relationship) profiles are frequently updated in databases like PubChem and Reaxys, catering to researchers seeking structure-based design insights.

Another area of interest is the compound's potential in agrochemical innovation. With the increasing need for crop protection solutions, 2-bromo-5,6,7,8-tetrahydroquinoxaline is being evaluated for its herbicidal and pesticidal properties. This ties into broader trends such as "precision agriculture" and "sustainable pest control," which are highly searched topics in agricultural chemistry forums.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 2-bromo-5,6,7,8-tetrahydroquinoxaline. These methods ensure purity assessment and quality control, which are critical for regulatory compliance in pharmaceutical applications. Discussions around "analytical method validation" and "impurity profiling" often reference this compound as a case study.

In summary, 2-bromo-5,6,7,8-tetrahydroquinoxaline (CAS No. 1784074-98-1) is a multifaceted compound with applications spanning medicinal chemistry, agrochemicals, and material science. Its relevance in contemporary research is underscored by its role in addressing global health and sustainability challenges. As scientific inquiries evolve, this compound will likely remain a focal point for innovation and discovery.